Cas no 829666-60-6 (Boronic acid, [2-(methoxymethoxy)-5-pentylphenyl]-)

• Product Name: Boronic acid, [2-(methoxymethoxy)-5-pentylphenyl]-
• CAS No: 829666-60-6
• MF: C₁₃H₂₁BO₄
• MW: 252.114444494247
• CID: 679859
• PubChem ID: 71416670
• Update Time: 2025-04-19

Boronic acid, [2-(methoxymethoxy)-5-pentylphenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [2-(methoxymethoxy)-5-pentylphenyl]-
• [2-(methoxymethoxy)-5-pentylphenyl]boronic acid
• starbld0019234
• 829666-60-6
• (2-(Methoxymethoxy)-5-pentylphenyl)boronic acid
• DTXSID60836044

• Inchi： 1S/C13H21BO4/c1-3-4-5-6-11-7-8-13(18-10-17-2)12(9-11)14(15)16/h7-9,15-16H,3-6,10H2,1-2H3
• InChI Key： DXGXLRAUACCRLP-UHFFFAOYSA-N
• SMILES： O(COC)C1C=CC(=CC=1B(O)O)CCCCC

Computed Properties

• Exact Mass: 252.1532893g/mol
• Monoisotopic Mass: 252.1532893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9Ų